2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-pyrido[1,2-a][1,3,5]triazin-4-one
CAS No.: 896331-13-8
Cat. No.: VC7374773
Molecular Formula: C15H10F3N3OS
Molecular Weight: 337.32
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 896331-13-8 |
|---|---|
| Molecular Formula | C15H10F3N3OS |
| Molecular Weight | 337.32 |
| IUPAC Name | 2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]pyrido[1,2-a][1,3,5]triazin-4-one |
| Standard InChI | InChI=1S/C15H10F3N3OS/c16-15(17,18)11-6-4-10(5-7-11)9-23-13-19-12-3-1-2-8-21(12)14(22)20-13/h1-8H,9H2 |
| Standard InChI Key | DKXWKVAZRPLCKG-UHFFFAOYSA-N |
| SMILES | C1=CC2=NC(=NC(=O)N2C=C1)SCC3=CC=C(C=C3)C(F)(F)F |
Introduction
Molecular Formula and Weight
-
Molecular Formula: CHFNOS
-
Molecular Weight: Approximately 351 g/mol (estimated based on similar compounds like 7-Methyl-2-((3-(trifluoromethyl)benzyl)sulfanyl)-4H-pyrido1,2-atriazin-4-one, which has a molecular weight of 351.3 g/mol) .
Synthesis and Preparation
The synthesis of 2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-pyrido[1,2-a] triazin-4-one likely involves a multi-step process, including the formation of the pyrido[1,2-a] triazine core and the introduction of the sulfanyl group. A common approach might involve the reaction of a suitable pyrido[1,2-a] triazine derivative with a 4-(trifluoromethyl)benzyl halide in the presence of a base to facilitate the sulfanylation reaction.
Potential Applications and Biological Activity
Compounds with similar structures have been explored for their biological activities, including antiviral and anticancer properties. The presence of a trifluoromethyl group often enhances lipophilicity and can influence the compound's interaction with biological targets.
Antiviral Activity
-
Related compounds have shown potential as antiviral agents, particularly against viruses like HIV and SARS-CoV-2 .
Anticancer Activity
-
The heterocyclic core and fluorinated substituents may contribute to anticancer properties by interacting with cellular targets involved in proliferation or apoptosis.
Data Table: Comparison with Related Compounds
| Compound | Molecular Formula | Molecular Weight (g/mol) | Potential Applications |
|---|---|---|---|
| [7-Methyl-2-((3-(trifluoromethyl)benzyl)sulfanyl)-4H-pyrido1,2-atriazin-4-one](pplx://action/followup) | CHFNOS | 351.3 | Antiviral, anticancer |
| 2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-pyrido[1,2-a]135triazin-4-one | CHFNOS | Approximately 351 | Potential antiviral, anticancer |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume